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Compound of Interest

Compound Name: LAS191859

Cat. No.: B608470

Despite a comprehensive search, the chemical entity designated as LAS191859 remains
elusive in the public domain. This suggests that LAS191859 may be an internal development
code, a compound that has been discontinued, or a research molecule not yet disclosed in
publicly accessible scientific literature or databases. Without a definitive chemical structure, a
detailed technical guide on its properties and biological activities cannot be compiled.

To provide an in-depth analysis as requested, the unique chemical identifier of a compound is
paramount. This identifier, which can be a formal IUPAC name, a CAS registry number, or a
representation like a SMILES string, is the key to unlocking a wealth of information. It allows
researchers to access databases and literature that contain critical data on:

o Physicochemical Properties: Such as molecular weight, solubility, and lipophilicity, which are
fundamental to understanding a compound's behavior.

o Pharmacokinetic Profiles: Detailing how the substance is absorbed, distributed, metabolized,
and excreted (ADME) by an organism.

o Pharmacodynamic Characteristics: Describing the molecule's mechanism of action and its
effects on biological systems.

In the absence of a confirmed identity for LAS191859, any attempt to provide a technical guide
would be speculative and lack the factual basis required for a scientific audience.

The Path Forward: What is Needed to Proceed
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To generate the requested in-depth technical guide, one of the following pieces of information
for LAS191859 is essential:

Chemical Structure: A 2D or 3D representation of the molecule.

e |[UPAC Name: The systematic name of the compound according to the International Union of
Pure and Applied Chemistry.

o CAS Registry Number: A unique numerical identifier assigned by the Chemical Abstracts
Service.

e SMILES (Simplified Molecular-Input Line-Entry System) String: A line notation for describing
the structure of chemical species.

» Alternative Designations or Code Names: Any other identifiers that may have been used in
publications or patents.

Once a verifiable identifier is provided, a comprehensive technical guide can be developed,
including the requested data tables, experimental protocols, and visualizations of signaling
pathways and experimental workflows.

 To cite this document: BenchChem. [Unraveling LAS191859: A Deep Dive into its Chemical
Identity and Biological Profile]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b608470#las191859-chemical-structure-and-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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